Cas no 876017-61-7 (1,4,7-Trioxa-10-azacyclododecane, 10-(3-pyridinylmethyl)-)

• Product Name: 1,4,7-Trioxa-10-azacyclododecane, 10-(3-pyridinylmethyl)-
• CAS No: 876017-61-7
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 2810363
• PubChem ID: 11659011
• Update Time: 2025-04-21

1,4,7-Trioxa-10-azacyclododecane, 10-(3-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4,7-Trioxa-10-azacyclododecane, 10-(3-pyridinylmethyl)-
• DTXSID20470180
• 876017-61-7
• DTXCID70420998

• Inchi： 1S/C14H22N2O3/c1-2-14(12-15-3-1)13-16-4-6-17-8-10-19-11-9-18-7-5-16/h1-3,12H,4-11,13H2
• InChI Key： BXAUEMLBILFWSB-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCN(CC2C=NC=CC=2)CC1

Computed Properties

• Exact Mass: 266.16304257Da
• Monoisotopic Mass: 266.16304257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 43.8Ų